Adam I-123
Overview
Description
Adam I-123 is a radiopharmaceutical containing the serotonin transporter (SERT) ligand ADAM [2-((2-((dimethylamino)methyl)phenyl)thio)-5-iodophenylamine] labeled with the radioisotope iodine I 123, with SERT-binding and radioisotope activities. SERT is a monamine transporter protein found in the membranes of neurons and platelets; in neurons it transports the neurotransmitter serotonin from synaptic spaces into presynaptic neurons, terminating serotonin's function.
Scientific Research Applications
The Automation of Science
- Adam, a Robot Scientist, has been developed to automate the hypothetico-deductive method and the recording of experiments in science. It autonomously generates functional genomics hypotheses about yeast and tests these hypotheses using laboratory automation. This development marks a significant step in the automation of scientific knowledge generation (King et al., 2009).
Imaging with I-123 ADAM
- I-123 ADAM, a radiopharmaceutical, selectively binds to the central nervous system serotonin transporters. This binding is useful for measuring whole-body biokinetics and estimating radiation dosimetry in healthy human volunteers, demonstrating its potential as a safe and effective radiotracer for imaging serotonin transporters in the brain (Newberg et al., 2004).
SERT Imaging and Kinetics
- Studies on I-123 ADAM have shown that it accumulates in brain regions with high serotonin transporter density, providing a useful tool for imaging SERT after a single injection in humans. These studies have helped establish optimal imaging times and the test-retest variability, supporting its use in SERT imaging (Catafau et al., 2005).
Novel Applications and Robotics in Science
- The Robot Scientist Adam represents a novel approach in scientific discovery, automating the process from hypothesis generation to data analysis. This automation not only increases the pace of discovery but also improves the accuracy and reliability of experiments (Sparkes et al., 2010).
properties
CAS RN |
305352-16-3 |
|---|---|
Product Name |
Adam I-123 |
Molecular Formula |
C15H17123IN2S |
Molecular Weight |
380.28 |
IUPAC Name |
2-[2-[(dimethylamino)methyl]phenyl]sulfanyl-5-(123I)iodanylaniline |
InChI |
InChI=1S/C15H17IN2S/c1-18(2)10-11-5-3-4-6-14(11)19-15-8-7-12(16)9-13(15)17/h3-9H,10,17H2,1-2H3/i16-4 |
InChI Key |
KPKLDBBNSFWOFA-KIWWSDKQSA-N |
SMILES |
CN(C)CC1=CC=CC=C1SC2=C(C=C(C=C2)I)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Adam I-123; Adam I 123; Adam I123; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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